Cas no 1307231-10-2 (4-Bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine)

• Product Name: 4-Bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine
• CAS No: 1307231-10-2
• MF: C₁₂H₂₀BrNOSi
• MW: 302.282803535461
• CID: 5085749
• PubChem ID: 58355029
• Update Time: 2025-05-19

4-Bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine
• 4-Bromo-2-(((tert-butyldimethylsilyl)oxy)methyl)pyridine
• (4-bromopyridin-2-yl)methoxy-tert-butyl-dimethylsilane
• MFCD32639823
• SCHEMBL1881803
• AGAZAXKMRBMPGQ-UHFFFAOYSA-N
• 1307231-10-2
• DB-106629
• F71655
• EN300-33246995
• 4-bromo-2-{[(tert-butyldimethylsilyl)oxy]methyl}pyridine
• 4-Bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine

• Inchi： 1S/C12H20BrNOSi/c1-12(2,3)16(4,5)15-9-11-8-10(13)6-7-14-11/h6-8H,9H2,1-5H3
• InChI Key： AGAZAXKMRBMPGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)CO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 301.04975g/mol
• Monoisotopic Mass: 301.04975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine

Introduction to 4-Bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine (CAS No. 1307231-10-2)

4-Bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine, with the chemical formula C₁₄H₂₅BNO₂, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound is characterized by its complex structure, which includes a brominated pyridine ring and a tert-butyldimethylsilyloxy methyl group. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 1307231-10-2 provides a unique identifier for this compound, ensuring accurate classification and retrieval in chemical databases. This numbering system is essential for researchers to access detailed information about the compound's properties, synthesis methods, and potential applications. The bromo substitution on the pyridine ring enhances its reactivity, making it a versatile building block for further functionalization. Additionally, the tert-butyldimethylsilyloxy methyl group contributes to the stability of the compound during synthetic processes, protecting it from unwanted side reactions.

In recent years, there has been growing interest in the development of novel pyridine derivatives due to their diverse pharmacological activities. Pyridine-based compounds are widely recognized for their role in medicinal chemistry, particularly in the design of drugs targeting neurological disorders, infectious diseases, and cancer. The 4-bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine stands out as a promising intermediate in this context, offering a balance between reactivity and stability.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions. Cross-coupling reactions are fundamental in organic synthesis, enabling the formation of carbon-carbon bonds between different organic fragments. The bromo group on the pyridine ring facilitates palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are crucial for constructing complex molecular architectures, which are often required in drug development.

The tert-butyldimethylsilyloxy methyl group adds an additional layer of functionality to the compound. This protecting group not only enhances stability but also allows for selective deprotection under mild conditions. This feature is particularly useful in multi-step syntheses where selective functionalization is desired. The ability to control reactivity through protecting groups is a cornerstone of modern synthetic chemistry and has significant implications in pharmaceutical research.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, particularly those containing nitrogen atoms. Pyridine derivatives are among the most studied heterocycles due to their broad range of biological activities. For instance, studies have shown that pyridine-based compounds can interact with various biological targets, including enzymes and receptors. The 4-bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine is being explored as a precursor for synthesizing novel therapeutic agents that target these biological pathways.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and agrochemical research. The unique structural features of 4-bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine make it a valuable candidate for developing new materials with tailored properties. For example, its ability to participate in cross-coupling reactions could be leveraged to create polymers or coatings with specific functionalities.

The synthesis of this compound typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common synthetic routes include bromination of pyridine derivatives followed by protection with a tert-butyldimethylsilyl group. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

As research continues to evolve, new applications for 4-bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine are likely to emerge. The combination of its structural features and reactivity makes it a versatile tool for synthetic chemists working in both academic and industrial settings. Furthermore, its role in developing novel bioactive molecules underscores its importance in advancing pharmaceutical sciences.

In conclusion, 4-Bromo-2-((tert-butyldimethylsilyloxy)methyl)pyridine (CAS No. 1307231-10-2) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure and reactivity make it an invaluable intermediate for synthesizing complex molecules, while its stability ensures reliable performance in synthetic applications. As research progresses, this compound will continue to play a crucial role in drug discovery and material science.